Cas no 2248403-81-6 (3-amino-4-methoxy-3-methylbutanoic acid hydrochloride)

• Product Name: 3-amino-4-methoxy-3-methylbutanoic acid hydrochloride
• CAS No: 2248403-81-6
• MF: C₆H₁₄ClNO₃
• MW: 183.633261203766
• MDL: MFCD31718988
• CID: 5461610
• PubChem ID: 138040994
• Update Time: 2025-11-01

3-amino-4-methoxy-3-methylbutanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-amino-4-methoxy-3-methyl-, hydrochloride (1:1)
• 3-amino-4-methoxy-3-methylbutanoic acid hydrochloride

• MDL： MFCD31718988
• Inchi： 1S/C6H13NO3.ClH/c1-6(7,4-10-2)3-5(8)9;/h3-4,7H2,1-2H3,(H,8,9);1H
• InChI Key： ZSNSASNKXHLHKA-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(N)(C)COC.[H]Cl

Additional information on 3-amino-4-methoxy-3-methylbutanoic acid hydrochloride

3-Amino-4-methoxy-3-methylbutanoic Acid Hydrochloride (CAS No. 2248403-81-6): An Overview of Its Properties, Applications, and Recent Research

3-Amino-4-methoxy-3-methylbutanoic acid hydrochloride (CAS No. 2248403-81-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as AOMMB-HCl, is a derivative of amino acids and exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in drug development.

The molecular structure of 3-amino-4-methoxy-3-methylbutanoic acid hydrochloride consists of an amino group, a methoxy group, and a methyl group attached to a butanoic acid backbone. The presence of these functional groups imparts specific chemical and biological activities to the molecule. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for pharmaceutical formulations.

Recent studies have focused on the potential therapeutic applications of 3-amino-4-methoxy-3-methylbutanoic acid hydrochloride. One notable area of research is its role as a potential anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human macrophages. These findings suggest that AOMMB-HCl may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-amino-4-methoxy-3-methylbutanoic acid hydrochloride has been investigated for its neuroprotective effects. Preclinical studies using animal models have demonstrated that this compound can reduce neuronal damage and improve cognitive function in models of neurodegenerative diseases such as Alzheimer's disease. The mechanism of action appears to involve the modulation of oxidative stress and the inhibition of apoptosis in neuronal cells.

The pharmacokinetic profile of AOMMB-HCl has also been studied to assess its suitability for drug development. In vivo studies have shown that this compound has good oral bioavailability and a favorable distribution profile, with significant concentrations detected in target tissues such as the brain and liver. These properties make it an attractive candidate for further preclinical and clinical evaluation.

Safety assessments are crucial for any potential drug candidate, and several studies have been conducted to evaluate the toxicity profile of 3-amino-4-methoxy-3-methylbutanoic acid hydrochloride. Acute and chronic toxicity studies in rodents have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed on major organs or physiological parameters. These findings support the safety and feasibility of advancing this compound into clinical trials.

The synthesis of AOMMB-HCl has been optimized to ensure high yield and purity, which are essential for pharmaceutical applications. Various synthetic routes have been developed, including multistep processes involving the protection and deprotection of functional groups to achieve the desired molecular structure. The availability of efficient synthetic methods has facilitated the production of this compound on a larger scale for research and development purposes.

In conclusion, 3-amino-4-methoxy-3-methylbutanoic acid hydrochloride (CAS No. 2248403-81-6) is a promising compound with diverse biological activities that warrant further investigation. Its anti-inflammatory and neuroprotective properties make it a valuable candidate for the development of novel therapeutics for inflammatory diseases and neurodegenerative disorders. Ongoing research aims to elucidate the full potential of this compound and advance it through preclinical and clinical stages to ultimately benefit patients in need.